![molecular formula C12H15NO3S B7587750 2-[1-(2-Thiophen-3-ylacetyl)pyrrolidin-2-yl]acetic acid](/img/structure/B7587750.png)
2-[1-(2-Thiophen-3-ylacetyl)pyrrolidin-2-yl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1-(2-Thiophen-3-ylacetyl)pyrrolidin-2-yl]acetic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and pharmacology. This compound belongs to the class of pyrrolidine carboxylic acids and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 2-[1-(2-Thiophen-3-ylacetyl)pyrrolidin-2-yl]acetic acid is not fully understood. However, it is believed to act by modulating the activity of certain neurotransmitters in the brain, including GABA and glutamate.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce inflammation and pain in animal models. This compound has also been shown to exhibit anticonvulsant activity, suggesting its potential use in the treatment of epilepsy.
Advantages and Limitations for Lab Experiments
2-[1-(2-Thiophen-3-ylacetyl)pyrrolidin-2-yl]acetic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to exhibit potent pharmacological effects. However, like any chemical compound, it also has some limitations, including potential toxicity and limited solubility in water.
Future Directions
There are several future directions for research on 2-[1-(2-Thiophen-3-ylacetyl)pyrrolidin-2-yl]acetic acid. One potential area of research is the development of new synthetic methods for this compound. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential applications in medicine and pharmacology. Finally, future research could focus on exploring the potential use of this compound in the treatment of neurological disorders such as epilepsy and chronic pain.
Synthesis Methods
The synthesis of 2-[1-(2-Thiophen-3-ylacetyl)pyrrolidin-2-yl]acetic acid involves the reaction of 2-thiopheneacetic acid with pyrrolidine in the presence of a catalyst. The reaction proceeds via the formation of an imine intermediate, which is subsequently reduced to give the final product.
Scientific Research Applications
2-[1-(2-Thiophen-3-ylacetyl)pyrrolidin-2-yl]acetic acid has been extensively studied for its potential applications in medicine and pharmacology. This compound has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties.
properties
IUPAC Name |
2-[1-(2-thiophen-3-ylacetyl)pyrrolidin-2-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3S/c14-11(6-9-3-5-17-8-9)13-4-1-2-10(13)7-12(15)16/h3,5,8,10H,1-2,4,6-7H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUFUTYVRLUUHID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)CC2=CSC=C2)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.